Cas no 679436-19-2 (Cyclopentaneacetic acid, 3-amino-2-carboxy-, (1S,2S,3S)- (9CI))

• Product Name: Cyclopentaneacetic acid, 3-amino-2-carboxy-, (1S,2S,3S)- (9CI)
• CAS No: 679436-19-2
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 967937
• PubChem ID: 12135970
• Update Time: 2025-04-19

Cyclopentaneacetic acid, 3-amino-2-carboxy-, (1S,2S,3S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneacetic acid, 3-amino-2-carboxy-, (1S,2S,3S)- (9CI)
• 679436-19-2
• (1S,2S,5S)-2-Amino-5-(carboxymethyl)cyclopentanecarboxylic acid

• Inchi： 1S/C8H13NO4/c9-5-2-1-4(3-6(10)11)7(5)8(12)13/h4-5,7H,1-3,9H2,(H,10,11)(H,12,13)/t4-,5-,7-/m0/s1
• InChI Key： LIRJOFYTAXRYPL-VPLCAKHXSA-N
• SMILES： OC([C@@H]1[C@H](CC[C@H]1CC(=O)O)N)=O

Computed Properties

• Exact Mass: 187.08445790g/mol
• Monoisotopic Mass: 187.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 101Ų